Cas no 13984-57-1 (Ethyl 5-oxohexanoate)

Ethyl 5-oxohexanoate Properties

Names and Identifiers

• Ethyl 4-acetylbutyrate
• 5-Oxohexanoic Acid Ethyl Ester
• C8H14O3
• Ethyl 4-acetylbutanoate
• ethyl 5-oxohexanoate
• 5-oxo-hexanoicaciethylester
• 4-Acetylbutyricacidethylester
• 5-Ketocaproic acid ethyl ester
• Hexanoic acid, 5-oxo-, ethyl ester
• Ethyl 4-acetylbutanoate
• Ethyl 4-acetylbutyrate 98%
• Ethyl-4-acetylbutyrate, GC 98%
• MGPSIDGTLFKDEY-UHFFFAOYSA-N
• ethyl 4-acetyl-butanoate
• Ethyl 4-AcetYl-Butyrate
• 5-oxo-hexanoic acid ethyl ester
• 4-acetylbutyric acid ethyl ester
• MGPSIDGTLFKDEY-UHFFFAOYSA-
• Hexanoic acid, 5-oxo-,ethyl ester
• EN300-105271
• NS00024520
• AKOS015915557
• BKN
• J-800372
• EINECS 237-776-7
• 13984-57-1
• DTXSID6065688
• Ethyl 4-acetylbutyrate, 98%
• FT-0626069
• A885944
• SY033235
• MFCD00009213
• AS-44005
• InChI=1/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3
• SCHEMBL723390
• CS-W010896
• DJ9EME6QBQ
• UNII-DJ9EME6QBQ
• ETHYL4-ACETYLBUTYRATE
• Ethyl 5-oxohexanoate
• 5-Oxohexanoic acid ethyl ester
• DTXCID8034530
• STL373437
• DB-042489
• 4-Acetylbutyric Acid Ethyl Ester; Ethyl 5-oxocaproate; Ethyl 5-oxohexanoate
• BBL027744
• +Expand

• MDL： MFCD00009213
• InChIKey： MGPSIDGTLFKDEY-UHFFFAOYSA-N
• Inchi： 1S/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C(C([H])([H])[H])=O)=O
• BRN： 1762625

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 158.094
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.30880
• PSA: 43.37000
• Refractive Index: n20/D 1.427(lit.)
• Boiling Point: 221-222 ℃(lit.)
• Melting Point: No data available
• Flash Point: 69℃(156.2℉)(lit.)
• Color/Form: colorless liquid
• Solubility: Unable or difficult to mix
• Density: 0.989(lit.)

Ethyl 5-oxohexanoate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning
• TSCA：Yes

Ethyl 5-oxohexanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%